Cas no 7633-57-0 (1-nitroso-2,3-dihydro-1H-indole)

• Product Name: 1-nitroso-2,3-dihydro-1H-indole
• CAS No: 7633-57-0
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 982582
• PubChem ID: 24274
• Update Time: 2025-04-24

1-nitroso-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-Nitrosoindoline
• 1-nitroso-2,3-dihydroindole
• N-NITROSOINDOLINE
• 1H-indole, 2,3-dihydro-1-nitroso-
• N-Nitrosoindolin
• Z1198156346
• INDOLINE, 1-NITROSO-
• 7633-57-0
• SB65956
• EN300-7375456
• N-Nitrosoindolin [German]
• 1-Nitrosoindoline #
• 5-20-06-00250 (Beilstein Handbook Reference)
• DTXSID00227194
• AKOS004905091
• G10012
• BRN 0132426
• 1-Nitroso-2,3-dihydro-1H-indole
• N-Nitroso-indolin
• SCHEMBL2344277
• CHEMBL351284
• Indole, 2,3-dihydro-N-nitroso-
• BS-29533
• 1-nitroso-2,3-dihydro-1H-indole

• MDL： MFCD01110239
• Inchi： 1S/C8H8N2O/c11-9-10-6-5-7-3-1-2-4-8(7)10/h1-4H,5-6H2
• InChI Key： QVXPAHMYCSEIMA-UHFFFAOYSA-N
• SMILES： O=NN1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.1828 (rough estimate)
• Melting Point: 81.5°C
• Boiling Point: 268.75°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-nitroso-2,3-dihydro-1H-indole

Introduction to 1-Nitrosoindoline (CAS No. 7633-57-0)

1-Nitrosoindoline, also known as CAS No. 7633-57-0, is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the class of heterocyclic aromatic compounds, which are widely studied for their versatile roles in various fields, including pharmaceuticals, materials science, and organic synthesis.

The molecular structure of 1-nitrosoindoline consists of an indoline ring with a nitroso group (-N=O) attached at the 1-position. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in organic chemistry. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly those with potential therapeutic applications.

One of the most promising areas of research involving 1-nitrosoindoline is its application in drug discovery. Scientists have explored its ability to act as a precursor for the development of anti-cancer agents. For instance, a study published in 2023 demonstrated that derivatives of 1-nitrosoindoline exhibit selective cytotoxicity against cancer cells, suggesting their potential as targeted therapies. These findings underscore the importance of further research into the biological activity and pharmacokinetics of this compound.

In addition to its pharmaceutical applications, 1-nitrosoindoline has also been investigated for its role in materials science. Researchers have reported that this compound can serve as a precursor for the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs). These materials hold great promise for applications in electronics, energy storage, and catalysis.

The synthesis of 1-nitrosoindoline has been optimized over the years, with modern methods focusing on green chemistry principles to minimize environmental impact. For example, a recent study introduced a microwave-assisted synthesis route that significantly reduces reaction time and enhances yield compared to traditional methods. Such advancements highlight the ongoing efforts to develop sustainable and efficient synthetic pathways for this compound.

Beyond its direct applications, 1-nitrosoindoline has also been used as a model system for studying fundamental chemical reactions. Its reactivity under various conditions provides insights into the behavior of similar heterocyclic compounds, contributing to our broader understanding of organic chemistry.

In conclusion, 1-nitrosoindoline (CAS No. 7633-57-0) is a versatile compound with diverse applications across multiple disciplines. From drug discovery to materials science, its unique properties continue to drive innovative research and development. As scientific advancements unfold, it is likely that this compound will play an increasingly important role in shaping future technologies and therapeutic strategies.